Cas no 1706051-31-1 (N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide)

• Product Name: N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide
• CAS No: 1706051-31-1
• MF: C₁₂H₁₄N₂O₂S₂
• MW: 282.381760120392
• CID: 6289894
• PubChem ID: 90626833
• Update Time: 2025-08-04

N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1706051-31-1
• N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]ethane-1-sulfonamide
• AKOS025100295
• F6469-2875
• N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]ethanesulfonamide
• N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide

• Inchi： 1S/C12H14N2O2S2/c1-3-18(15,16)14-11-7-5-4-6-10(11)12-8-17-9(2)13-12/h4-8,14H,3H2,1-2H3
• InChI Key： PKHGRPCOKMDLGA-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC=CC=1C1=CSC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 282.04967004g/mol
• Monoisotopic Mass: 282.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide

N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide: A Comprehensive Overview of CAS No. 1706051-31-1

N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide (CAS No. 1706051-31-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative is characterized by its unique structural features, which include a thiazole ring and a substituted phenyl group. The compound's structure and properties make it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide is defined by its molecular formula, C₁₃H₁₅NO₃S, and its molecular weight of 269.33 g/mol. The presence of the thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts specific chemical and biological properties to the molecule. The ethanesulfonamide moiety further enhances the compound's solubility and bioavailability, making it an attractive target for pharmaceutical research.

Recent studies have highlighted the potential of N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings open up new avenues for exploring the use of N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide as a potential anticancer agent.

In addition to its therapeutic applications, N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide has been studied for its potential as a tool in chemical biology research. The compound's ability to selectively bind to specific protein targets makes it useful for probing cellular processes and understanding disease mechanisms. For instance, researchers at the University of California, San Francisco, used this compound to investigate the role of certain kinases in signal transduction pathways, providing valuable insights into the regulation of cellular functions.

The synthesis of N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide has been well-documented in the literature. A common synthetic route involves the reaction of 4-chloroacetophenone with thiourea to form 4-acetylthiazole, which is then converted to 4-acetylthiazole sulfonic acid through sulfonation. The final step involves coupling this sulfonic acid with an appropriate amine to yield the desired product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production if needed.

The physicochemical properties of N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide are also noteworthy. The compound is stable under standard laboratory conditions and exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). These properties facilitate its use in various biological assays and drug formulation studies.

In conclusion, N-(2-(2-methylthiazol-4-yl)phenyl)ethanesulfonamide (CAS No. 1706051-31-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting target for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.